Cas no 827574-78-7 (Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-)

Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]- structure
827574-78-7 structure
Product Name:Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-
CAS No:827574-78-7
MF:C15H11Cl
MW:226.700843095779
CID:684081
PubChem ID:71417391
Update Time:2025-04-19

Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-[(3-methylphenyl)ethynyl]-
    • 1-chloro-2-[2-(3-methylphenyl)ethynyl]benzene
    • 1-Chloro-2-[(3-methylphenyl)ethynyl]benzene
    • 827574-78-7
    • DTXSID50836730
    • Inchi: 1S/C15H11Cl/c1-12-5-4-6-13(11-12)9-10-14-7-2-3-8-15(14)16/h2-8,11H,1H3
    • InChI Key: ULJQBFDIFYHWMF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C#CC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 226.0549280g/mol
  • Monoisotopic Mass: 226.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

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